1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one
Overview
Description
1-(3-Oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one is a compound of significant interest in the field of organic chemistry. This compound features a unique structure that combines a cyclobutyl ring with a tetrazolone moiety, making it a valuable subject for various chemical and pharmaceutical studies.
Preparation Methods
The synthesis of 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one typically involves multiple steps. One common method starts with the preparation of 3-oxocyclobutanecarboxylic acid, which is then converted into the desired tetrazolone compound through a series of reactions including chlorination, substitution, and rearrangement . Industrial production methods often utilize similar routes but are optimized for larger scale synthesis, ensuring cost-effectiveness and environmental safety.
Chemical Reactions Analysis
1-(3-Oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.
Reduction: Reduction reactions can yield various reduced forms of the compound, often involving hydrogenation.
Substitution: The compound can undergo substitution reactions, particularly at the cyclobutyl ring, leading to the formation of various substituted derivatives
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
1-(3-Oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor modulation.
Medicine: Research is ongoing into its potential therapeutic applications, particularly in the development of new drugs for various diseases.
Industry: It is used in the production of pharmaceuticals and other fine chemicals
Mechanism of Action
The mechanism of action of 1-(3-oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
1-(3-Oxocyclobutyl)-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one can be compared with other similar compounds such as:
3-Oxocyclobutyl benzoate: This compound shares the cyclobutyl ring but differs in its functional groups, leading to different chemical and biological properties.
3,3-Difluorocyclobutyl benzoate: Another similar compound, which includes fluorine atoms, resulting in distinct reactivity and applications.
The uniqueness of this compound lies in its combination of the cyclobutyl ring with the tetrazolone moiety, providing a unique set of chemical and biological properties that are not found in other similar compounds.
Properties
CAS No. |
2287342-55-4 |
|---|---|
Molecular Formula |
C5H6N4O2 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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